2-Hydroxy-6-methylpyridine-3,4-dicarboxylic acid
Overview
Description
2-Hydroxy-6-methylpyridine-3,4-dicarboxylic acid is a chemical compound with the molecular formula C8H7NO5 and a molecular weight of 197.15 . It is also known by its IUPAC name, 2-hydroxy-6-methyl-3,4-pyridinedicarboxylic acid .
Molecular Structure Analysis
The InChI code for this compound is 1S/C8H7NO5/c1-3-2-4(7(11)12)5(8(13)14)6(10)9-3/h2H,1H3,(H,9,10)(H,11,12)(H,13,14) . This code provides a standard way to encode the molecule’s structure and can be used to generate a visual representation of the molecule.Scientific Research Applications
Coordination Polymers and Frameworks
2-Hydroxy-6-methylpyridine-3,4-dicarboxylic acid has been utilized in synthesizing coordination polymers and frameworks. In research conducted by Sun et al. (2009), this compound was reacted with lanthanide ions (Ln = La, Ce, Sm, Dy, Gd, Ho) to form a series of lanthanide coordination polymers. These polymers exhibit interesting structural properties such as tetranuclear metallic ring units and three-dimensional frameworks. The photoluminescent properties of these polymers were also studied, indicating potential applications in materials science and photonics (Sun et al., 2009).
Gao et al. (2006) synthesized metal-organic frameworks using 4-hydroxypyridine-2,6-dicarboxylic acid (a variant of this compound) with Zn(II) salts. These frameworks exhibit different structures, such as a two-dimensional network and a three-dimensional microporous coordination polymer, which have interesting implications for materials science, particularly in the construction of novel molecular architectures (Gao et al., 2006).
Structural Characterization and Complex Formation
Çolak et al. (2010) and Wang Ya-zhen (2007) conducted research involving the structural characterization of zinc(II)-pyridine-dicarboxylate complexes. These studies involved synthesizing and characterizing complexes using this compound derivatives. The research provided insights into the geometric configurations of these complexes, essential for understanding their chemical behavior and potential applications in catalysis or material science (Çolak et al., 2010); (Wang Ya-zhen, 2007).
Synthesis and Phytotoxic Activity
In the field of agricultural chemistry, Demuner et al. (2009) explored the synthesis and phytotoxic activity of new pyridones derived from 4-hydroxy-6-methylpyridin-2(1H)-one. They found that these compounds showed selective phytotoxicity, indicating potential applications in developing new herbicides or plant growth regulators (Demuner et al., 2009).
Supramolecular Architecture
The research by Aliabadi et al. (2021) on gallium(III) complexes containing pyridine dicarboxylic acid derivatives showcased the importance of this compound in constructing supramolecular architectures. These complexes were studied for their in vitro cytotoxicity against various cancer cell lines, indicating potential applications in medicinal chemistry and drug development (Aliabadi et al., 2021).
Magnetism and Metal-Organic Frameworks
Research by Ghosh et al. (2005) and Lin & Qiu (2010) demonstrates the use of this compound in developing metal-organic frameworks with magnetic properties. These studies provide insights into the magnetic interactions within these frameworks, contributing to the understanding of magnetic materials and their potential technological applications (Ghosh et al., 2005); (Lin & Qiu, 2010).
Safety and Hazards
The safety data sheet for 2-Hydroxy-6-methylpyridine-3,4-dicarboxylic acid indicates that it is considered hazardous according to the 2012 OSHA Hazard Communication Standard . It may cause skin corrosion or irritation, serious eye damage or eye irritation, and specific target organ toxicity (single exposure) with the target organ being the respiratory system .
Mechanism of Action
Mode of Action
It is known that the compound can react with carboxylic acids to give an equilibrium mixture of products . More detailed studies are required to understand the interaction of this compound with its targets and the resulting changes.
Biochemical Pathways
It is known that pyridine derivatives can be involved in a wide variety of xenobiotic compounds ranging from drugs to pesticides . The presence of the ring nitrogen defines the reactivity of pyridine derivatives .
Properties
IUPAC Name |
6-methyl-2-oxo-1H-pyridine-3,4-dicarboxylic acid | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H7NO5/c1-3-2-4(7(11)12)5(8(13)14)6(10)9-3/h2H,1H3,(H,9,10)(H,11,12)(H,13,14) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NRDIWFNIJGTANY-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C(C(=O)N1)C(=O)O)C(=O)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H7NO5 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40298904 | |
Record name | 2-Hydroxy-6-methylpyridine-3,4-dicarboxylic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40298904 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
197.14 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
2860-55-1 | |
Record name | 2860-55-1 | |
Source | DTP/NCI | |
URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=126866 | |
Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
Record name | 2-Hydroxy-6-methylpyridine-3,4-dicarboxylic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40298904 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.